Cas no 99372-97-1 (1-Ethyl-2-oxocyclopentanecarbonitrile)

• Product Name: 1-Ethyl-2-oxocyclopentanecarbonitrile
• CAS No: 99372-97-1
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 3031738
• PubChem ID: 65392754
• Update Time: 2025-10-25

1-Ethyl-2-oxocyclopentanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-乙基-2-氧代环戊烷甲腈
• 1-Ethyl-2-oxocyclopentanecarbonitrile
• 1-ethyl-2-oxocyclopentane-1-carbonitrile
• 99372-97-1
• AKOS014728558

• Inchi： 1S/C8H11NO/c1-2-8(6-9)5-3-4-7(8)10/h2-5H2,1H3
• InChI Key： OAKYMGDEPIRDNJ-UHFFFAOYSA-N
• SMILES： O=C1CCCC1(C#N)CC

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Ethyl-2-oxocyclopentanecarbonitrile

1-Ethyl-2-oxocyclopentanecarbonitrile (CAS No. 99372-97-1): Properties, Applications, and Market Insights

1-Ethyl-2-oxocyclopentanecarbonitrile (CAS No. 99372-97-1) is a specialized organic compound with a unique cyclic structure, combining an ethyl group, a carbonyl group, and a nitrile functionality. This versatile molecule has garnered significant attention in the chemical and pharmaceutical industries due to its potential as a key intermediate in synthetic pathways. Its molecular formula is C₈H₁₁NO, and it exhibits a molecular weight of 137.18 g/mol. The compound's distinct cyclopentanecarbonitrile backbone makes it valuable for researchers exploring novel chemical transformations.

The 1-Ethyl-2-oxocyclopentanecarbonitrile structure features a five-membered ring with an ethyl substituent at the 1-position and a carbonyl group at the 2-position, while the nitrile group extends from the ring carbon. This arrangement creates multiple reactive sites, making it useful for nucleophilic additions, condensation reactions, and cyclization processes. Recent studies highlight its role in synthesizing heterocyclic compounds, which are crucial in drug discovery programs targeting neurological and metabolic disorders.

In pharmaceutical applications, 1-Ethyl-2-oxocyclopentanecarbonitrile synthesis has become a topic of interest for medicinal chemists. The compound serves as a precursor for bioactive molecules with potential anti-inflammatory and analgesic properties. Researchers are investigating its derivatives as modulators of enzyme activity, particularly in pathways related to chronic diseases. The nitrile group's presence offers opportunities for further functionalization, enabling the creation of diverse molecular libraries for high-throughput screening.

The material science field has also explored 99372-97-1 applications in polymer chemistry. Its cyclic structure can be incorporated into specialty polymers to modify thermal stability and mechanical properties. Some advanced studies suggest its utility in creating smart materials that respond to environmental stimuli, aligning with the growing demand for sustainable and adaptive materials in green technology initiatives.

From a commercial perspective, the 1-Ethyl-2-oxocyclopentanecarbonitrile market has shown steady growth, driven by increased R&D investments in fine chemicals. Manufacturers are optimizing production processes to meet purity requirements for pharmaceutical-grade material, typically exceeding 98%. The compound's pricing reflects its niche application status, with current market analysis projecting increased demand from Asia-Pacific research facilities focusing on innovative therapeutic approaches.

Quality control for CAS 99372-97-1 involves rigorous analytical testing, including HPLC, GC-MS, and NMR spectroscopy to verify structural integrity and purity. Storage recommendations typically suggest cool, dry conditions in amber glass containers to prevent degradation. Proper handling procedures emphasize using appropriate personal protective equipment, although the compound doesn't fall under hazardous material classifications when handled according to standard laboratory protocols.

Environmental considerations for 1-Ethyl-2-oxocyclopentanecarbonitrile disposal follow standard organic chemical waste management practices. Recent green chemistry initiatives have explored catalytic methods for its synthesis to reduce solvent waste and improve atom economy. These developments align with the chemical industry's broader sustainability goals and circular economy principles gaining traction in 2024.

Future research directions for 99372-97-1 compound may explore its electrochemical properties and potential in energy storage applications. Preliminary studies suggest its derivatives could contribute to next-generation battery materials, addressing current limitations in energy density and charge cycles. This positions the compound at the intersection of multiple cutting-edge technology sectors, from healthcare to renewable energy solutions.

The intellectual property landscape surrounding 1-Ethyl-2-oxocyclopentanecarbonitrile derivatives has become increasingly active, with several patents filed for novel synthetic methods and application-specific formulations. This legal activity indicates the compound's growing commercial importance and potential for value-added products in specialty chemical markets worldwide.

For researchers sourcing CAS No. 99372-97-1, verification of supplier credentials and certificate of analysis documentation remains crucial. The compound's specialized nature means procurement often occurs through custom synthesis providers or chemical distributors with expertise in nitrile-containing intermediates. Current market trends show particular demand from contract research organizations supporting drug discovery pipelines.

Analytical challenges associated with 1-Ethyl-2-oxocyclopentanecarbonitrile characterization have led to advancements in spectroscopic techniques. Modern hyphenated methods combining chromatography with mass spectrometry provide detailed structural information, supporting quality assurance in both academic and industrial settings. These analytical developments contribute to better understanding the compound's behavior in complex reaction systems.

Educational institutions have incorporated cyclopentanecarbonitrile chemistry into advanced organic chemistry curricula, recognizing its value in teaching strategic bond formation and functional group interconversions. This academic interest further stimulates fundamental research into the compound's reactivity patterns and potential catalytic applications.

Emerging biotechnology applications may leverage 1-Ethyl-2-oxocyclopentanecarbonitrile properties for enzyme-mediated transformations. Some recent studies examine its compatibility with biocatalytic systems, potentially enabling more sustainable production routes. This aligns with the pharmaceutical industry's shift toward greener synthetic methodologies and reduced environmental impact.

Global regulatory considerations for 99372-97-1 chemical remain standard for non-hazardous organic compounds, though users should monitor evolving chemical control legislation. The substance currently falls outside major international restriction lists, but proper safety assessments should precede any large-scale applications, following responsible care principles adopted by the chemical industry.

In conclusion, 1-Ethyl-2-oxocyclopentanecarbonitrile represents an important building block in modern synthetic chemistry with expanding applications across multiple technology sectors. Its unique structural features continue to inspire innovative research directions, from medicinal chemistry to advanced materials science. As scientific understanding of this compound deepens, its commercial significance will likely grow, particularly in markets valuing specialized chemical intermediates for cutting-edge applications.